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Antimicrobial Profile and Key Properties

Chlorobutanol hemihydrate is a broad-spectrum antimicrobial preservative active against various Gram-

positive and Gram-negative bacteria, as well as fungi like Candida albicans and Pseudomonas aeruginosa

[1] [2]. Its activity is bacteriostatic (inhibiting growth) rather than bactericidal (killing outright) [3] [2].

Key antimicrobial characteristics and physicochemical properties are summarized in the following table:

Property Description / Value

Molecular Formula C₄H₇Cl₃O · ½H₂O [1] [2]

CAS Number 6001-64-5 [1] [3]

Common Use
Concentration

0.5% (w/v) in pharmaceuticals [4] [3] [2]

Antimicrobial Spectrum Broad-spectrum; effective against Gram-positive bacteria, Gram-negative

bacteria, and fungi [1] [2].

Mode of Action Bacteriostatic [3] [2]. Disrupts cell membrane lipid structures, increasing

permeability and leading to cell lysis [4].
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Property Description / Value

Key Factor: pH Activity decreases significantly when the pH is greater than 5.5 [3] [2].

Solubility Soluble in ethanol, chloroform, ether, glycerol; slightly soluble in water [1]

[2].

LogP (Hydrophobicity) 2.03 [5]

Appearance White crystalline powder with a camphor-like odor [3] [2].

Application and Formulation Guidance

Recommended Experimental Protocol

A typical procedure for incorporating chlorobutanol hemihydrate into an aqueous injectable formulation is

outlined below. This workflow ensures proper dissolution and stability:
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Start Formulation

Dissolve in Ethanol

Combine Solutions

Prepare Main Solution

Adjust pH (<5.5)

QS with Water

Sterile Filtration

Fill into Container

Final Product

Click to download full resolution via product page

Procedure Details:

Dissolution: Weigh the required amount of chlorobutanol hemihydrate to achieve a 0.5% (w/v)
final concentration. First, dissolve it in a small volume (e.g., 5-10% of the final batch volume) of
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ethanol (96%) or another suitable solvent like glycerol. Gently warm the solvent if necessary to aid

dissolution [1].
Aqueous Phase Preparation: In the main vessel, dissolve all other excipients and the Active

Pharmaceutical Ingredient (API) in approximately 80% of the final volume of Water for Injection (WFI).
Ensure all components are fully dissolved.

Combining: Under moderate agitation, slowly add the chlorobutanol solution from Step 1 to the main
aqueous solution in the vessel.

pH Adjustment: Measure the pH of the solution. If necessary, adjust it to a value below 5.5 using a
suitable acid (e.g., hydrochloric acid) to ensure optimal antimicrobial efficacy [3] [2].

Final Volume: Make up the final volume with WFI to achieve the target batch quantity.
Sterilization and Packaging: Sterilize the solution by filtration through a 0.22 µm membrane filter.

Aseptically fill the solution into the final sterile containers.

Mechanism of Action

Chlorobutanol acts primarily by disrupting microbial cell membranes. As an alcohol-based preservative, it

functions as a detergent, disrupting the lipid structure of the cell membrane. This increases cell permeability,

ultimately leading to cell lysis and death [4].

Critical Formulation Considerations

Successful formulation requires careful attention to compatibility:

pH Dependence: This is the most critical factor. Formulations must be maintained at a pH below 5.5
for adequate preservative efficacy. Activity decreases significantly at higher pH levels [3] [2].
Incompatibilities: Chlorobutanol is incompatible with several common materials and agents [2]:

Chemicals: Alkaline substances, menthol, antipyrine, phenol, and thymol.
Polymers and Excipients: Plastic containers, rubber stoppers, bentonite, magnesium

trisilicate, non-ionic surfactants (e.g., Polysorbate 80), and carboxymethyl cellulose. These
materials can adsorb chlorobutanol, reducing its effective concentration and antimicrobial

activity.
Protein/Peptide Formulations: Chlorobutanol is listed as a suitable preservative for biological

formulations [5]. However, its relatively high hydrophobicity (LogP 2.03) means it can potentially bind
to and destabilize proteins or peptides, leading to aggregation or particle formation [5]. Compatibility

studies with the specific API are essential.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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